molecular formula C6H4N2O B1345529 2-Cyano-3-hydroxypyridine CAS No. 932-35-4

2-Cyano-3-hydroxypyridine

Cat. No. B1345529
CAS RN: 932-35-4
M. Wt: 120.11 g/mol
InChI Key: XTVFTOVNAKNVQK-UHFFFAOYSA-N
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Description

2-Cyano-3-hydroxypyridine, also known as 3-hydroxypyridine-2-carbonitrile, is a compound useful in organic synthesis . It has a molecular formula of C6H4N2O and an average mass of 120.109 Da .


Synthesis Analysis

The synthesis of 2-Cyano-3-hydroxypyridine involves the reaction of 3-cyanopyridin-2-one with acetic acid under reflux for 12 hours . The mixture is then cooled, poured into cold water, and extracted .


Molecular Structure Analysis

The molecular structure of 2-Cyano-3-hydroxypyridine has been optimized using both Density Functional Theory (DFT) and Hartree-Fock (HF) methods . The Molecular Electrostatic Potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .


Chemical Reactions Analysis

2-Cyano-3-hydroxypyridine undergoes various chemical reactions. For instance, it reacts with sodium (2-oxocyclopentylidene)methanolate or sodium (2-oxocyclohexylidene) methanolate to yield 2-oxo-tetrahydro-1H-cyclopenta[b]pyridine-3-carbonitriles and 2-oxo-hexahydroquinoline-3-carbonitriles, respectively .


Physical And Chemical Properties Analysis

2-Cyano-3-hydroxypyridine has a molecular weight of 120.11 g/mol . More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Pharmaceutical Applications

2-Cyano-3-hydroxypyridine is a versatile chemical compound used in various scientific studies. It has been found to have a wide range of biological applications . For instance, substituted cyanopyridines were found to have antihypertensive , antipyretic, anti-inflammatory, and analgesic properties .

Anticancer Activity

Several pyridine derivatives, including 2-Cyano-3-hydroxypyridine, have shown promising antitumor activity against liver carcinoma cell line (HEPG2), compared to the reference drug, doxorubicin . This makes it a potential candidate for the development of novel anticancer agents .

Synthesis of New Compounds

2-Cyano-3-hydroxypyridine can be used in the synthesis of new compounds. For example, it has been used in the preparation of 2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives . These derivatives have shown significant antitumor activity .

Bioactive Compound Synthesis

The pyridine core of 2-Cyano-3-hydroxypyridine is a key constituent in a range of bioactive compounds . This makes it valuable for the synthesis of various bioactive compounds, both artificially and naturally .

Inhibitory Activity

Some pyridine derivatives have been studied for their topoisomerase inhibitory action and cytotoxicity against several human cancer cell lines . This suggests that 2-Cyano-3-hydroxypyridine could potentially be used in the development of new inhibitors.

Safety and Hazards

2-Cyano-3-hydroxypyridine is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is advised to avoid breathing its dust, mist, gas, or vapours, and to avoid contact with skin and eyes . Use of personal protective equipment and ensuring adequate ventilation are recommended .

Future Directions

The development of effective heterogeneous catalysts and mild reaction systems for pyridinization of renewable biomass derivatives remains a challenge . Future research may focus on finding low-carbon and sustainable routes for hydroxypyridine preparation .

Mechanism of Action

Target of Action

2-Cyano-3-hydroxypyridine is a chemical compound with the molecular formula C6H4N2O It is known to be used in various chemical processes .

Mode of Action

It is characterized by its cyano and hydroxy functional groups , which may interact with its targets leading to changes at the molecular level.

Biochemical Pathways

It is known that the compound can be used as eif4a inhibitors , which suggests it may have an impact on protein synthesis.

Pharmacokinetics

It is soluble in dmso and slightly soluble in methanol , which could influence its bioavailability.

Result of Action

Given its use as eif4a inhibitors , it may have an impact on the regulation of protein synthesis.

properties

IUPAC Name

3-hydroxypyridine-2-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4N2O/c7-4-5-6(9)2-1-3-8-5/h1-3,9H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XTVFTOVNAKNVQK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(N=C1)C#N)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10239324
Record name 3-Hydroxypyridine-2-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10239324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

120.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Cyano-3-hydroxypyridine

CAS RN

932-35-4
Record name 3-Hydroxy-2-pyridinecarbonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=932-35-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Hydroxypyridine-2-carbonitrile
Source ChemIDplus
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Hydroxypyridine-2-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10239324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-hydroxypyridine-2-carbonitrile
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the role of 2-cyano-3-hydroxypyridine in the synthesis of desferrithiocin?

A1: 2-cyano-3-hydroxypyridine serves as a crucial building block in the synthesis of desferrithiocin []. It undergoes a cyclocondensation reaction with (S)-2-methylcysteine hydrochloride or (R)-2-methylcysteine in the presence of triethylamine. This reaction results in the formation of (S)-desferrithiocin or (R)-desferrithiocin, respectively, with a high yield of 97% [].

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